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Cat. No.: B1148954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1H-Imidazol-2-ylboronic acid is a bifunctional molecule that holds significant promise for the

development of advanced materials. It uniquely combines the properties of an imidazole ring—

a five-membered heterocycle known for its coordination chemistry, proton conductivity, and

biological activity—with the versatile reactivity of a boronic acid group. The boronic acid moiety

is renowned for its ability to form reversible covalent bonds with diols, its role in Suzuki cross-

coupling reactions, and its responsiveness to pH and reactive oxygen species.[1] This

combination of functionalities makes 1H-imidazol-2-ylboronic acid an attractive building block

for a new generation of smart materials with applications in sensing, drug delivery, catalysis,

and electronics.

While the materials science applications of arylboronic acids, in general, are well-documented,

specific research on 1H-imidazol-2-ylboronic acid is an emerging field. These notes provide

an overview of its potential applications, supported by detailed, representative experimental

protocols and illustrative data based on the established chemistry of imidazole and boronic acid

compounds.

Potential Applications in Materials Science
The unique chemical structure of 1H-imidazol-2-ylboronic acid allows for its incorporation into

a variety of material platforms:
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Stimuli-Responsive Polymers: The imidazole ring is pH-sensitive, becoming protonated

under acidic conditions. This property, combined with the diol-binding capability of the

boronic acid, can be harnessed to create dual-responsive polymers. Such materials could

find use in drug delivery systems that release their payload in response to specific

physiological cues, such as the acidic microenvironment of a tumor or the presence of

glucose.[1]

Fluorescent and Electrochemical Sensors: The imidazole moiety can act as a metal-

coordinating ligand and a fluorophore modulator, while the boronic acid group is an excellent

recognition site for diol-containing molecules like saccharides. By integrating 1H-imidazol-2-
ylboronic acid into polymeric or solid-state matrices, it is possible to design highly selective

and sensitive sensors for biologically important analytes.[2]

Catalysis: Imidazole derivatives are widely used as ligands for transition metal catalysts and

as organocatalysts. The incorporation of a boronic acid group can provide an additional

handle for anchoring these catalytic moieties onto solid supports or for tuning their electronic

properties.

Organic Electronics: Both imidazole and boronic acid derivatives have been explored for

their potential in organic electronics. Imidazole-based materials can exhibit proton

conductivity, while boronic acids have been used in the synthesis of conjugated polymers for

organic light-emitting diodes (OLEDs) and other devices.[3]

Metal-Organic Frameworks (MOFs): The bifunctional nature of 1H-imidazol-2-ylboronic
acid makes it a potential linker for the construction of novel MOFs. The imidazole nitrogen

atoms and the boronic acid group can coordinate to different metal centers, leading to

frameworks with unique topologies and functionalities for applications in gas storage,

separation, and catalysis.[4][5]

Data Presentation
The following tables present illustrative quantitative data for hypothetical materials synthesized

using 1H-imidazol-2-ylboronic acid. These values are based on typical results observed for

similar boronic acid-containing materials and should be considered as representative

examples.
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Table 1: Illustrative Properties of a Stimuli-Responsive Hydrogel Incorporating 1H-Imidazol-2-
ylboronic Acid

Property Condition Value

Swelling Ratio pH 7.4 1500%

pH 5.0 2500%

pH 7.4, 10 mM Glucose 1800%

Glucose Binding Affinity (Ka) pH 7.4 250 M-1

Young's Modulus Swollen state (pH 7.4) 50 kPa

Collapsed state (pH 5.0) 120 kPa

Table 2: Illustrative Performance of a Fluorescent Sensor for Glucose Based on a Polymer

Functionalized with 1H-Imidazol-2-ylboronic Acid

Parameter Value

Excitation Wavelength (λex) 350 nm

Emission Wavelength (λem) 480 nm

Quantum Yield (Φ) 0.15

Limit of Detection (LOD) 10 µM

Linear Range 0.1 - 10 mM

Response Time (t90) < 1 minute

Experimental Protocols
The following are detailed, representative protocols for the synthesis of materials incorporating

1H-imidazol-2-ylboronic acid.
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Protocol 1: Synthesis of a pH- and Glucose-Responsive
Hydrogel
This protocol describes the synthesis of a poly(acrylamide-co-3-acrylamido-1H-imidazol-2-
ylboronic acid) hydrogel.

Materials:

Acrylamide

N-(3-aminopropyl)methacrylamide hydrochloride (APMA)

1H-Imidazol-2-ylboronic acid

N,N'-Methylenebis(acrylamide) (BIS)

Ammonium persulfate (APS)

N,N,N',N'-Tetramethylethylenediamine (TEMED)

Phosphate-buffered saline (PBS), pH 7.4

Deionized water

Procedure:

Synthesis of the boronic acid monomer: a. Dissolve 1H-Imidazol-2-ylboronic acid (1.0 eq)

and APMA (1.0 eq) in a 1:1 mixture of anhydrous DMF and dichloromethane. b. Add N,N'-

dicyclohexylcarbodiimide (DCC, 1.1 eq) and N-hydroxysuccinimide (NHS, 1.1 eq) and stir

the mixture at room temperature for 24 hours. c. Filter the reaction mixture to remove the

dicyclohexylurea byproduct. d. Precipitate the product by adding the filtrate to an excess of

cold diethyl ether. e. Collect the solid product by filtration and dry under vacuum.

Hydrogel polymerization: a. Dissolve acrylamide (90 mol%), the synthesized boronic acid

monomer (10 mol%), and BIS (2 mol% of total monomer) in PBS (pH 7.4) to a total monomer

concentration of 10% (w/v). b. Degas the solution by bubbling with nitrogen for 30 minutes. c.

Add APS (0.1 mol% of total monomer) and TEMED (0.1 mol% of total monomer) to initiate
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polymerization. d. Quickly pour the solution into a mold and allow it to polymerize at room

temperature for 2 hours. e. After polymerization, immerse the hydrogel in deionized water for

48 hours to remove unreacted monomers and initiators, changing the water every 12 hours.

Protocol 2: Preparation of a Fluorescent Sensor for
Glucose
This protocol describes the synthesis of a fluorescent polymer sensor by copolymerizing a

fluorescent monomer with the 1H-imidazol-2-ylboronic acid-containing monomer.

Materials:

N-(2-hydroxypropyl)methacrylamide (HPMA)

Acrylamido-1H-imidazol-2-ylboronic acid monomer (from Protocol 1)

9-Anthracenylmethyl methacrylate (fluorescent monomer)

Azobisisobutyronitrile (AIBN)

1,4-Dioxane

Methanol

Diethyl ether

Procedure:

Polymerization: a. Dissolve HPMA (89 mol%), the boronic acid monomer (10 mol%), and 9-

anthracenylmethyl methacrylate (1 mol%) in 1,4-dioxane. b. Add AIBN (0.2 mol% of total

monomer) as the initiator. c. Purge the solution with nitrogen for 30 minutes. d. Heat the

reaction mixture at 70°C for 24 hours under a nitrogen atmosphere. e. Cool the reaction to

room temperature and precipitate the polymer by adding the solution to an excess of diethyl

ether. f. Redissolve the polymer in methanol and re-precipitate in diethyl ether. Repeat this

step three times. g. Dry the final polymer product under vacuum.
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Sensor Characterization: a. Prepare a stock solution of the polymer in a suitable buffer (e.g.,

PBS, pH 7.4). b. Perform fluorescence spectroscopy by exciting the polymer solution at the

excitation maximum of the anthracenyl group and recording the emission spectrum. c. Titrate

the polymer solution with increasing concentrations of glucose and record the change in

fluorescence intensity.
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Caption: Experimental workflow for the synthesis and characterization of a stimuli-responsive

hydrogel.
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Caption: Logical relationship of stimuli-responsive behavior in a dual-responsive hydrogel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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